3,6-Dichloro-1,2,4-triazine
Overview
Description
3,6-Dichloro-1,2,4-triazine is a chemical compound with the molecular formula C3HCl2N3 . It is a derivative of 1,3,5-triazine, which is a class of heterocyclic compounds . These compounds exhibit various biological activities such as antimicrobial, anti-cancer, and anti-viral activities .
Synthesis Analysis
The synthesis of 1,3,5-triazine derivatives often starts from readily available 2,4,6-trichloro-1,3,5-triazine . The chlorine atoms are displaced sequentially by aryloxy, arylamino, or arylthio moieties to enable access to molecules with three different substituents .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of two chlorine atoms and three nitrogen atoms in the 1,3,5-triazine nucleus . The structure of this compound can be analyzed using techniques such as FT-IR, NMR (1H-NMR and 13C-NMR), mass spectra, and elemental analysis .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can involve multiple steps . For instance, one study outlines a one-pot protocol for swift functionalization of the 1,3,5-triazine core without the need for isolating intermediates .Scientific Research Applications
Synthesis and Structural Studies
Novel Heterocyclic Systems : 3,6-Dichloro-5-(2-pyrrolidin-1-ylcyclohept-l-enyl)-1,2,4-triazine undergoes a thermal intramolecular rearrangement to form a new heterocyclic system, 1H-pyrrolo[2,3-e]-1,2,4-triazine, as confirmed by X-ray crystal structure determination (Wells, Sheldrake, Lantos, & Eggleston, 1991).
Synthetic Applications : A method for preparing 3,3'-dichloro-5,5'-l,2,4-triazine and its application in the synthesis of bi-l,2,4-triazines demonstrates the versatility of 3,6-Dichloro-1,2,4-triazine derivatives in chemical synthesis (Wolińska, 2009).
Chemical Reactivity and Properties
- Hydrolysis Studies : The hydrolysis of2-substituted 4,6-dichloro-1,3,5-triazines, including derivatives of this compound, has been studied, providing insights into the reaction kinetics and structural influence on these processes (Koopman, 2010).
Biological and Medicinal Applications
- Microbial Activity : Derivatives of this compound, such as 2(4-chloro phenyloxy)-4,6-bisarylhydrazino-1,3,5-triazines, have been screened for microbial activity against various bacteria, showcasing potential pharmaceutical applications (Chaudhari, Patel, & Hathi, 2007).
Applications in Material Science
- Nanoporous Organic Polymers : The fabrication of nanoporous organic polymers using 1,3,5-triazine units, including 2,4,6-trichloro-1,3,5-triazine derivatives, has demonstrated significant hydrogen adsorption capacity and carbon dioxide uptake, indicating their potential in gas adsorption and separation technologies (Xiong et al., 2014).
Chemical Synthesis and Catalysis
- Hypervalent Iodine(III) Reagent : The synthesis of 2,4,6-tris[(4-dichloroiodo)phenoxy)]-1,3,5-triazine, a recyclable nonpolymeric analogue of (dichloroiodo)benzene using 2,4,6-trichloro-1,3,5-triazine, has applications in chlorination and oxidation reactions, illustrating the role of triazine derivatives in synthetic chemistry (Thorat, Bhong, & Karade, 2013).
Advancements in Organic Chemistry
- Divergent Synthesis of Triazines : A method for the synthesis of 3,6-disubstituted- and 3,5,6-trisubstituted-1,2,4-triazines via a rhodium-catalyzed process opens new avenues for creating diverse triazine-based compounds, further expanding the utility of this compound in organic synthesis (Meng et al., 2017).
Safety and Hazards
Future Directions
Triazine derivatives, including 3,6-Dichloro-1,2,4-triazine, have shown promising potential in various fields. For instance, 5-diisopropylamino- and 2,6-dimethylpiperidino-1,2,4-triazines were selected as promising new herbicides, and extensive field trials are in progress . Additionally, triazine and tetrazine molecules are being explored for their potential applications in chemical biology .
properties
IUPAC Name |
3,6-dichloro-1,2,4-triazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HCl2N3/c4-2-1-6-3(5)8-7-2/h1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHFJTUKAWMNXNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=NC(=N1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HCl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.96 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99584-48-2 | |
Record name | 1,2,4-Triazine, 3,6-dichloro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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